Cas no 1351616-11-9 (N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide)

• Product Name: N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide
• CAS No: 1351616-11-9
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 6576653
• Update Time: 2025-07-18

N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide

• Inchi： 1S/C18H21NO2/c1-14-6-5-9-16(10-14)12-18(21)19-13-17(20)11-15-7-3-2-4-8-15/h2-10,17,20H,11-13H2,1H3,(H,19,21)
• InChI Key： UUJUYULONJBCFI-UHFFFAOYSA-N
• SMILES： C(NCC(O)CC1=CC=CC=C1)(=O)CC1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide

Comprehensive Overview of N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide (CAS No. 1351616-11-9)

N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide, with the CAS registry number 1351616-11-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often studied for its potential applications in drug development and therapeutic interventions. The presence of both hydroxy and phenylpropyl groups in its structure makes it a versatile candidate for further chemical modifications and biological evaluations.

In recent years, the demand for novel acetamide derivatives has surged, driven by their role in targeting specific biological pathways. Researchers are particularly interested in compounds like N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide due to their potential to interact with enzymes and receptors involved in inflammation and metabolic disorders. The compound's 3-methylphenyl moiety further enhances its lipophilicity, which is a critical factor in drug absorption and bioavailability.

The synthesis of CAS No. 1351616-11-9 involves multi-step organic reactions, often starting from readily available precursors such as phenylpropylamine and 3-methylphenylacetic acid. Advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure the purity and structural integrity of the final product. These rigorous quality control measures are essential for maintaining the compound's efficacy in research settings.

One of the most frequently asked questions about N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide revolves around its stability under various environmental conditions. Studies indicate that the compound exhibits remarkable stability in neutral pH environments but may degrade under extreme acidic or alkaline conditions. This property is crucial for formulating stable pharmaceutical preparations and storage protocols.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. Preliminary studies suggest that acetamide-based compounds may modulate neuronal activity and protect against oxidative stress. While further clinical trials are needed, the preliminary data has sparked optimism among researchers exploring treatments for conditions like Alzheimer's and Parkinson's diseases.

From an industrial perspective, CAS No. 1351616-11-9 is also being evaluated for its applications in cosmetic chemistry. Its ability to penetrate the skin barrier and deliver active ingredients makes it a promising candidate for anti-aging and moisturizing formulations. Cosmetic chemists are particularly intrigued by its compatibility with other organic compounds and its low risk of causing irritation.

In summary, N-(2-hydroxy-3-phenylpropyl)-2-(3-methylphenyl)acetamide represents a fascinating intersection of chemistry, biology, and medicine. Its unique structural features and diverse potential applications make it a compound of significant interest in both academic and industrial research. As scientific understanding of its mechanisms deepens, it is likely to play an increasingly important role in the development of next-generation therapeutics and cosmetic products.